Cas no 16797-05-0 ((2-amino-2-phenylethoxy)benzene hydrochloride)

• Product Name: (2-amino-2-phenylethoxy)benzene hydrochloride
• CAS No: 16797-05-0
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• CID: 4610958
• Update Time: 2025-06-21

(2-amino-2-phenylethoxy)benzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-amino-2-phenylethoxy)benzene hydrochloride

• Inchi： 1S/C14H15NO.ClH/c15-14(12-7-3-1-4-8-12)11-16-13-9-5-2-6-10-13;/h1-10,14H,11,15H2;1H
• InChI Key： RCNZOUMSVNXHLT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)COC1C=CC=CC=1.Cl

Additional information on (2-amino-2-phenylethoxy)benzene hydrochloride

Introduction to (2-Amino-2-Phenylethoxy)Benzene Hydrochloride (CAS No. 16797-05-0)

(2-Amino-2-phenylethoxy)benzene hydrochloride, also known by its CAS number 16797-05-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in recent years. The molecule consists of a benzene ring substituted with an aminoethoxy group, which introduces both structural complexity and functional diversity. The hydrochloride form of this compound is often preferred for its stability and solubility properties, making it suitable for various applications in drug development and material science.

The synthesis of (2-amino-2-phenylethoxy)benzene hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, which is crucial for its application in pharmaceuticals.

In terms of applications, (2-amino-2-phenylethoxy)benzene hydrochloride has shown promise in the development of bioactive molecules. Its amino group allows for potential interactions with biological targets, such as enzymes or receptors, making it a valuable building block in medicinal chemistry. Recent studies have explored its role as a precursor for drugs targeting neurodegenerative diseases, where its ability to modulate specific signaling pathways has been highlighted.

Moreover, the compound's electronic properties make it a candidate for use in advanced materials, such as organic semiconductors or light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various polymer matrices, which could pave the way for innovative applications in electronics and optoelectronics.

From a structural perspective, the benzene ring in (2-amino-2-phenylethoxy)benzene hydrochloride contributes to aromatic stability, while the aminoethoxy group introduces both donor and acceptor functionalities. This dual nature enhances the compound's reactivity and compatibility with other chemical entities. Recent computational studies have provided deeper insights into its electronic structure, revealing potential sites for further functionalization that could expand its utility.

In conclusion, (2-amino-2-phenylethoxy)benzene hydrochloride (CAS No. 16797-05-0) stands as a versatile compound with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings underscores its importance as a key molecule in modern chemistry.